Cas no 898776-02-8 ( )
structure
Product Name:
CAS No:898776-02-8
MF:C17H15F3O2
MW:308.295015573502
CID:866809
PubChem ID:24725891
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methoxyphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one
- 3-(4-METHOXYPHENYL)-2'-TRIFLUOROMETHYLPROPIOPHENONE
- MFCD03843177
- AKOS016021492
- DTXSID80644284
- 898776-02-8
-
-
- MDL： MFCD03843177
- Inchi： 1S/C17H15F3O2/c1-22-13-9-6-12(7-10-13)8-11-16(21)14-4-2-3-5-15(14)17(18,19)20/h2-7,9-10H,8,11H2,1H3
- InChI Key： OZZAKUMQPICKAD-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C(CCC1C=CC(=CC=1)OC)=O)(F)F
Computed Properties
- Exact Mass: 308.10200
- Monoisotopic Mass: 308.10241420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 4.52950
Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205914-1g |
3-(4-methoxyphenyl)-2'-trifluoromethylpropiophenone |
898776-02-8 | 97% | 1g |
£540.00 | 2021-06-30 | |
| Fluorochem | 205914-2g |
3-(4-methoxyphenyl)-2'-trifluoromethylpropiophenone |
898776-02-8 | 97% | 2g |
£1013.00 | 2021-06-30 | |
| Fluorochem | 205914-5g |
3-(4-methoxyphenyl)-2'-trifluoromethylpropiophenone |
898776-02-8 | 97% | 5g |
£2025.00 | 2021-06-30 | |
| A2B Chem LLC | AH91469-1g |
3-(4-Methoxyphenyl)-2'-trifluoromethylpropiophenone |
898776-02-8 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91469-2g |
3-(4-Methoxyphenyl)-2'-trifluoromethylpropiophenone |
898776-02-8 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91469-5g |
3-(4-Methoxyphenyl)-2'-trifluoromethylpropiophenone |
898776-02-8 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782689-1g |
3-(4-Methoxyphenyl)-2'-trifluoromethylpropiophenone |
898776-02-8 | 98% | 1g |
￥21879.00 | 2024-04-26 |
Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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